Cas no 2228973-92-8 (2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one
• CAS No: 2228973-92-8
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 5798183
• PubChem ID: 165752972
• Update Time: 2025-09-25

2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(5-fluoro-2-hydroxyphenyl)ethanone
• 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one

• Inchi： 1S/C8H5F3O2/c9-4-1-2-6(12)5(3-4)7(13)8(10)11/h1-3,8,12H
• InChI Key： ZKGZUVZHDPJOLY-UHFFFAOYSA-N
• SMILES： C(C1C=C(F)C=CC=1O)(=O)C(F)F

Additional information on 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one

Professional Introduction to 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one (CAS No: 2228973-92-8)

2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one, identified by the CAS number 2228973-92-8, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by the presence of two fluorine atoms and a hydroxyl group on a phenyl ring, make it a promising candidate for further exploration in drug discovery and development. This compound belongs to a class of molecules that exhibit potential biological activity, particularly in the modulation of enzymatic pathways and as intermediates in the synthesis of more complex pharmacophores.

The structural motif of 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one incorporates elements that are highly relevant to modern drug design strategies. The incorporation of fluorine atoms is a well-established approach in medicinal chemistry to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In particular, the electron-withdrawing nature of fluorine can influence the electronic distribution within the molecule, thereby affecting its interactions with biological targets. The presence of a hydroxyl group on the aromatic ring further adds to its versatility, allowing for potential hydrogen bonding interactions and enabling diverse functionalization pathways.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacological potential of 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one. Studies have demonstrated that fluorinated aromatic compounds can exhibit significant activity against various therapeutic targets, including kinases, proteases, and ion channels. The specific arrangement of substituents in this compound suggests that it may interact with biological receptors or enzymes in a manner that could lead to therapeutic effects. For instance, the combination of fluoro substituents and hydroxyl groups may enhance binding to specific pockets within protein targets, thereby modulating their activity.

In the realm of drug discovery, intermediates like 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one play a crucial role in the development of novel therapeutic agents. These intermediates serve as building blocks for more complex molecules that can be optimized for improved efficacy and reduced toxicity. The synthesis of such compounds often involves multi-step organic reactions that require precise control over reaction conditions to ensure high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline the preparation of these complex structures.

The pharmacological evaluation of 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one has been the focus of several recent studies. Research has indicated that this compound may possess inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The fluorinated aromatic ring is known to be a key feature in many bioactive molecules, contributing to their ability to bind tightly to biological targets. Additionally, the hydroxyl group provides a site for further chemical modification, allowing researchers to fine-tune the pharmacological properties of the compound.

The use of fluorinated compounds in drug development is not without precedent. Many FDA-approved drugs contain fluorine atoms, which have been shown to improve drug-like properties such as solubility, bioavailability, and metabolic stability. For example, fluoroquinolones are a class of antibiotics that incorporate fluorine atoms to enhance their antibacterial efficacy. Similarly, pharmaceutical intermediates like 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one are being explored for their potential therapeutic applications across various disease areas.

One area where this compound shows particular promise is in the treatment of neurological disorders. Fluorinated aromatic compounds have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The structural features of 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one suggest that it may be capable of modulating neurotransmitter systems or interacting with receptors involved in cognitive function and mood regulation. Further research is needed to fully elucidate its potential applications in neurology.

Another emerging field where this compound may find utility is in oncology research. Fluorinated derivatives have been extensively studied for their antitumor properties due to their ability to interfere with key signaling pathways involved in cancer cell growth and survival. The presence of both fluoro substituents and a hydroxyl group on an aromatic ring makes 2,2-difluoro-1-(5-fluoro-2-hydroxyphenyl)ethan-1-one an interesting candidate for developing novel anticancer agents. Preclinical studies are currently underway to evaluate its efficacy against various cancer cell lines.

The synthesis and characterization of pharmaceutical intermediates such as this compound require rigorous quality control measures to ensure consistency and purity throughout the production process. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to verify the chemical structure and purity of these compounds. These methods provide detailed information about the molecular structure and help ensure that the final product meets regulatory standards for pharmaceutical use.

In conclusion, 2 , 2 - difluoro - 1 - ( 5 - fluoro - 2 - hydroxyphenyl ) ethan - 1 - one ( CAS No: 2228973 - 92 - 8 ) represents a promising avenue for further exploration in drug discovery and development . Its unique structural features , combined with its potential biological activity , make it an attractive candidate for designing novel therapeutic agents . As research continues , additional insights into its pharmacological properties are expected to emerge , paving the way for new treatments across multiple disease areas .